Cas no 2171791-55-0 (4-amino-2-(2,2-difluorobutyl)-1,2-oxazolidin-3-one)

• Product Name: 4-amino-2-(2,2-difluorobutyl)-1,2-oxazolidin-3-one
• CAS No: 2171791-55-0
• MF: C₇H₁₂F₂N₂O₂
• MW: 194.179188728333
• CID: 5870229
• PubChem ID: 165840517
• Update Time: 2025-06-07

4-amino-2-(2,2-difluorobutyl)-1,2-oxazolidin-3-one Chemical and Physical Properties

Names and Identifiers

• 4-amino-2-(2,2-difluorobutyl)-1,2-oxazolidin-3-one
• 2171791-55-0
• EN300-1645785

• Inchi： 1S/C7H12F2N2O2/c1-2-7(8,9)4-11-6(12)5(10)3-13-11/h5H,2-4,10H2,1H3
• InChI Key： ZIJHWBFSQLSTNG-UHFFFAOYSA-N
• SMILES： FC(CC)(CN1C(C(CO1)N)=O)F

Computed Properties

• Exact Mass: 194.08668395g/mol
• Monoisotopic Mass: 194.08668395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 55.6Ų

Additional information on 4-amino-2-(2,2-difluorobutyl)-1,2-oxazolidin-3-one

Introduction to 4-amino-2-(2,2-difluorobutyl)-1,2-oxazolidin-3-one (CAS No. 2171791-55-0)

4-amino-2-(2,2-difluorobutyl)-1,2-oxazolidin-3-one is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural framework and versatile reactivity. This heterocyclic compound belongs to the oxazolidinone class, which has garnered considerable attention due to its broad spectrum of biological activities. The presence of both amino and fluorinated alkyl groups in its molecular structure imparts distinct chemical properties that make it a valuable intermediate in drug discovery and synthesis.

The compound’s molecular formula is C₈H₈F₂NO₃, and its CAS number, 2171791-55-0, uniquely identifies it in scientific literature and databases. The structural motif of 4-amino-2-(2,2-difluorobutyl)-1,2-oxazolidin-3-one consists of a five-membered ring containing two nitrogen atoms, with an amino group at the 4-position and a 2,2-difluorobutyl substituent at the 2-position. This configuration contributes to its stability under various reaction conditions while allowing for selective modifications at multiple sites.

One of the most compelling aspects of this compound is its potential as a building block in medicinal chemistry. The oxazolidinone scaffold is known for its ability to mimic peptide bonds, making it useful in the development of protease inhibitors and other enzyme-targeting agents. Furthermore, the fluorine atoms in the 2,2-difluorobutyl group enhance lipophilicity and metabolic stability, which are critical factors in drug design. These features have positioned 4-amino-2-(2,2-difluorobutyl)-1,2-oxazolidin-3-one as a promising candidate for further exploration in therapeutic applications.

Recent advancements in synthetic methodologies have enabled more efficient access to derivatives of 4-amino-2-(2,2-difluorobutyl)-1,2-oxazolidin-3-one. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to introduce diverse functional groups at the ring or side chains. These techniques have opened new avenues for generating libraries of analogs with tailored biological activities. Such efforts are particularly relevant in the context of developing novel antibiotics and antiviral agents, where structural diversity is key to overcoming resistance mechanisms.

The pharmacological profile of 4-amino-2-(2,2-difluorobutyl)-1,2-oxazolidin-3-one has been studied extensively in vitro and in vivo. Preliminary data suggest that this compound exhibits inhibitory effects against certain bacterial strains by interfering with essential metabolic pathways. Additionally, its ability to form stable complexes with biological targets has been exploited in the design of targeted drug delivery systems. These findings underscore the compound’s potential as a lead molecule or intermediate in the synthesis of next-generation therapeutics.

In conclusion,4-amino-2-(2,2-difluorobutyl)-1,2-oxazolidin-3-one (CAS No. 2171791-55-0) represents a fascinating compound with significant implications for pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable asset in drug discovery programs aimed at addressing unmet medical needs. As synthetic chemistry continues to evolve, further exploration of this scaffold is expected to yield novel compounds with enhanced efficacy and improved pharmacokinetic profiles.